![molecular formula C15H19FN2O3 B7572139 3-(1,3-dioxolan-2-yl)-N-(4-fluorophenyl)piperidine-1-carboxamide](/img/structure/B7572139.png)
3-(1,3-dioxolan-2-yl)-N-(4-fluorophenyl)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The chemical compound 3-(1,3-dioxolan-2-yl)-N-(4-fluorophenyl)piperidine-1-carboxamide, also known as DF-4, is a synthetic compound that has been used in scientific research for its potential pharmacological properties. This compound belongs to the class of piperidine derivatives and has been found to have potential therapeutic applications in various fields of medicine.
Mechanism of Action
The exact mechanism of action of 3-(1,3-dioxolan-2-yl)-N-(4-fluorophenyl)piperidine-1-carboxamide is not fully understood, but it is believed to act on various receptors in the body, including the dopamine and serotonin receptors. This compound has been found to have a high affinity for these receptors, which could explain its potential therapeutic properties in various fields of medicine.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in the body. In neuroscience, this compound has been found to improve cognitive function and protect against neurodegeneration. In oncology, this compound has been found to inhibit the growth of cancer cells and induce apoptosis. In immunology, this compound has been found to modulate the immune system, which could be useful in the treatment of autoimmune diseases.
Advantages and Limitations for Lab Experiments
3-(1,3-dioxolan-2-yl)-N-(4-fluorophenyl)piperidine-1-carboxamide has several advantages for lab experiments, including its high purity and specificity for certain receptors. However, there are also limitations to its use, including its limited solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for the study of 3-(1,3-dioxolan-2-yl)-N-(4-fluorophenyl)piperidine-1-carboxamide. In neuroscience, further research could focus on the potential use of this compound as a treatment for neurodegenerative diseases. In oncology, further research could focus on the potential use of this compound as a cancer treatment. In immunology, further research could focus on the potential use of this compound as an immunomodulator. Additionally, further research could focus on the development of new synthesis methods for this compound that could improve its purity and yield.
In conclusion, this compound is a synthetic compound that has potential therapeutic applications in various fields of medicine. Its synthesis method has been optimized to produce high yields of this compound with high purity. This compound has been found to have potential as a treatment for neurodegenerative diseases, cancer, and autoimmune diseases. Its exact mechanism of action is not fully understood, but it is believed to act on various receptors in the body. This compound has several advantages for lab experiments, including its high purity and specificity for certain receptors, but there are also limitations to its use. Future research could focus on the potential therapeutic applications of this compound and the development of new synthesis methods.
Synthesis Methods
3-(1,3-dioxolan-2-yl)-N-(4-fluorophenyl)piperidine-1-carboxamide is synthesized through a multistep process that involves the reaction of 4-fluorophenylpiperidine with 1,3-dioxolane-2-one in the presence of a catalyst. The resulting product is then treated with hydrochloric acid to obtain the final compound. This synthesis method has been optimized to produce high yields of this compound with high purity.
Scientific Research Applications
3-(1,3-dioxolan-2-yl)-N-(4-fluorophenyl)piperidine-1-carboxamide has been studied for its potential therapeutic properties in various fields of medicine, including neuroscience, oncology, and immunology. In neuroscience, this compound has been found to have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In oncology, this compound has been studied for its potential as a cancer treatment due to its ability to inhibit the growth of cancer cells. In immunology, this compound has been found to have potential as an immunomodulator, which could be useful in the treatment of autoimmune diseases.
Properties
IUPAC Name |
3-(1,3-dioxolan-2-yl)-N-(4-fluorophenyl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19FN2O3/c16-12-3-5-13(6-4-12)17-15(19)18-7-1-2-11(10-18)14-20-8-9-21-14/h3-6,11,14H,1-2,7-10H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHACWECGGRZELU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)NC2=CC=C(C=C2)F)C3OCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.